Cas no 102561-47-7 (4-(n-Butoxycarbonyl)phenyl isocyanate)

• Product Name: 4-(n-Butoxycarbonyl)phenyl isocyanate
• CAS No: 102561-47-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 91239
• PubChem ID: 4112112
• Update Time: 2025-05-19

4-(n-Butoxycarbonyl)phenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 4-(n-Butoxycarbonyl)phenyl isocyanate
• n-Butyl 4-isocyanatobenzoate~4-(Carbobutoxy)phenyl isocyanate
• butyl 4-isocyanatobenzoate
• p-(Butoxycarbonyl)phenyl Isocyanate
• 4-butoxycarbonylphenyl isocyanate
• 4-carbobutoxyphenyl isocyanate
• butyl 4-isocyanato-benzoate
• n-butyl 4-isocyanatobenzoate
• 4-(carbobutoxy)phenyl isocyanate
• Benzoic acid, 4-isocyanato-, butyl ester (9CI)
• n-Butyl4-isocyanatobenzoate~4-(Carbobutoxy)phenylisocyanate
• Butyl 4-isocyanatobenzoate, 98%
• AS-76597
• 4-(n-butoxycarbonyl)phenylisocyanate
• J-000721
• 4-N-CARBOBUTOXYPHENYL ISOCYANATE
• 102561-47-7
• MFCD00037043
• FT-0616832
• Benzoic acid, 4-isocyanato-, butyl ester
• AKOS015950718
• DTXSID40399440
• SCHEMBL273609
• PVCGQSQNUXNTNA-UHFFFAOYSA-N

• MDL： MFCD00037043
• Inchi： 1S/C12H13NO3/c1-2-3-8-16-12(15)10-4-6-11(7-5-10)13-9-14/h4-7H,2-3,8H2,1H3
• InChI Key： PVCGQSQNUXNTNA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)N=C=O)=O)CCCC
• BRN： 7640773

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless irritant liquid
• Density: 1.105 g/mL at 25 °C(lit.)
• Boiling Point: 295 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.526(lit.)
• PSA: 55.73000
• LogP: 2.61080
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

4-(n-Butoxycarbonyl)phenyl isocyanate Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-(n-Butoxycarbonyl)phenyl isocyanate

4-(n-Butoxycarbonyl)phenyl isocyanate (CAS No. 102561-47-7)

4-(n-Butoxycarbonyl)phenyl isocyanate, also known by its CAS number 102561-47-7, is a versatile organic compound that has garnered significant attention in the fields of polymer chemistry, materials science, and biochemistry. This compound is a derivative of phenyl isocyanate, where the hydrogen atom on the phenyl ring is substituted with an n-butoxycarbonyl group. The presence of this substituent introduces unique chemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The structure of 4-(n-Butoxycarbonyl)phenyl isocyanate consists of a benzene ring with an isocyanate group (-N=C=O) attached at the para position relative to the n-butoxycarbonyl substituent. This arrangement not only enhances the compound's reactivity but also provides a platform for further functionalization. Recent studies have highlighted its potential as a building block for constructing polyurethanes with tailored mechanical properties. For instance, researchers have demonstrated that incorporating this compound into polyurethane networks can significantly improve their thermal stability and mechanical resilience.

In terms of synthesis, 4-(n-Butoxycarbonyl)phenyl isocyanate can be prepared via various routes, including the reaction of 4-(n-butoxycarbonyl)aniline with phosgene or its derivatives. This method ensures high purity and scalability, making it suitable for industrial applications. Moreover, advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.

The applications of 4-(n-Butoxycarbonyl)phenyl isocyanate extend beyond polymer chemistry. In biochemistry, it has been employed as a reagent in peptide synthesis due to its ability to activate carboxylic acids into reactive intermediates. Recent findings suggest that this compound can facilitate the construction of complex peptide libraries, which are invaluable in drug discovery and biotechnology.

In addition to its chemical applications, 4-(n-Butoxycarbonyl)phenyl isocyanate has shown promise in catalysis. Its ability to act as a ligand in transition metal complexes has been leveraged to develop highly efficient catalysts for organic transformations. For example, palladium-catalyzed cross-coupling reactions using this compound as a ligand have exhibited enhanced activity and selectivity, paving the way for greener chemical processes.

The safety profile of 4-(n-Butoxycarbonyl)phenyl isocyanate aligns with standard industrial practices for handling reactive chemicals. Proper ventilation and personal protective equipment are recommended during handling to ensure worker safety. Its environmental impact has also been studied, with findings indicating that it degrades under specific conditions without leaving persistent residues.

In conclusion, 4-(n-Butoxycarbonyl)phenyl isocyanate (CAS No. 102561-47-7) stands as a pivotal compound in modern chemistry, offering diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, underscoring its importance in both academic and industrial settings.